1-[2,2-bis(trifluoromethyl)-2H-aziren-3-yl]piperidine

• IUPAC Name: 1-[3,3-bis(trifluoromethyl)azirin-2-yl]piperidine
• InChI: InChI=1S/C9H10F6N2/c10-8(11,12)7(9(13,14)15)6(16-7)17-4-2-1-3-5-17/h1-5H2
• InChI Key: CSZCEKYGNLGBSY-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=NC2(C(F)(F)F)C(F)(F)F
• Molecular Formula: C9H10F6N2
• Molecular Weight: 260.18 g/mol

Description

1-[2,2-bis(trifluoromethyl)-2H-aziren-3-yl]piperidine, commonly known as BTTP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.

Mechanism of Action

BTTP acts as a chelating agent, meaning that it forms a complex with metal ions by coordinating with them through its nitrogen atoms. The complex formation is driven by the electrostatic interaction between the positively charged metal ion and the negatively charged nitrogen atoms of BTTP. The complex can be further stabilized by hydrogen bonding and van der Waals interactions.
Biochemical and Physiological Effects:
BTTP has been shown to have low toxicity and is not expected to have any significant biochemical or physiological effects. However, it is important to note that BTTP has not been extensively studied for its potential toxicity, and further research is needed to determine its safety profile.

Advantages and Limitations for Lab Experiments

BTTP has several advantages as a ligand for metal ion separation. It has high selectivity for rare earth elements and can be easily synthesized in large quantities. However, one of the limitations of BTTP is its relatively low stability in acidic conditions, which can limit its use in certain applications.

Future Directions

There are several future directions for the research on BTTP. One potential area of research is the development of new synthesis methods that can improve the yield and purity of the product. Another area of research is the investigation of the potential toxicity of BTTP and its safety profile. Additionally, BTTP can be further studied for its potential applications in other fields, such as catalysis and drug delivery.
Conclusion:
In conclusion, BTTP is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of BTTP and its applications in various fields.

Scientific Research Applications

BTTP has been extensively studied for its potential applications in various fields of scientific research. It has been found to be an effective ligand for the separation of rare earth elements, which are essential in the production of high-tech materials. BTTP has also been used as a chiral resolving agent in the separation of enantiomers, which are mirror images of each other and have different properties.